N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide, also known as IBR2, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IBR2 belongs to the class of oxadiazole compounds, which are known for their diverse biological activities.
Scientific Research Applications
1. Solid-Phase Synthesis and Chemical Properties
A study by Quan and Kurth (2004) explored the synthesis of diheterocyclic compounds containing isoxazole and 1,2,4-oxadiazole, which are structurally related to N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide. This research demonstrated the potential of these compounds in the development of diverse molecular libraries for various applications in chemistry and drug discovery (Quan & Kurth, 2004).
2. Antimicrobial Applications
Research by Siddiqui et al. (2013) and Idrees et al. (2020) highlighted the synthesis of benzofuran-oxadiazole derivatives, closely related to the compound , and their potential antimicrobial activities. These studies suggest the use of such compounds in developing new antimicrobial agents, particularly against various bacterial strains (Siddiqui et al., 2013); (Idrees et al., 2020).
3. Novel Chemical Synthesis Methods
A study by Xu et al. (2018) on benzo[d]isoxazoles demonstrated the use of isoxazole-related compounds in novel chemical synthesis methods. This research could be relevant in understanding the chemical properties and potential applications of this compound in synthetic chemistry (Xu et al., 2018).
4. Biological Activity Studies
Several studies have been conducted on compounds structurally similar to this compound, focusing on their biological activity. For instance, research by Latthe & Badami (2007) and Kessel & Belton (1975) investigated the antimicrobial and biochemical properties of related compounds, which can provide insights into the biological applications of the compound (Latthe & Badami, 2007); (Kessel & Belton, 1975).
properties
IUPAC Name |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8N4O4/c19-12(11-7-8-3-1-2-4-9(8)20-11)16-14-18-17-13(21-14)10-5-6-15-22-10/h1-7H,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRPJAPHGBPCRRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=NN=C(O3)C4=CC=NO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.